Cas no 24481-42-3 (1,3,5-Triazine,2-(1-methylethyl)-4,6-bis(trichloromethyl)-)

1,3,5-Triazine,2-(1-methylethyl)-4,6-bis(trichloromethyl)- structure
24481-42-3 structure
Product Name:1,3,5-Triazine,2-(1-methylethyl)-4,6-bis(trichloromethyl)-
CAS No:24481-42-3
MF:C8H7Cl6N3
MW:357.879275560379
CID:265771
Update Time:2024-01-27

1,3,5-Triazine,2-(1-methylethyl)-4,6-bis(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine,2-(1-methylethyl)-4,6-bis(trichloromethyl)-
    • 2-ISOPROPYL-4,6-BIS(TRICHLOROMETHYL)-S-TRIAZINE
    • 1,3,5-Triazine, 2-(1-methylethyl)-4,6-bis(trichloromethyl)-
    • Inchi: 1S/C8H7Cl6N3/c1-3(2)4-15-5(7(9,10)11)17-6(16-4)8(12,13)14/h3H,1-2H3
    • InChI Key: HZMJCHSMVMYFFN-UHFFFAOYSA-N
    • SMILES: N1=C(C(Cl)(Cl)Cl)N=C(C(Cl)(Cl)Cl)N=C1C(C)C

Computed Properties

  • Exact Mass: 354.87751
  • Monoisotopic Mass: 354.877114
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.7

Experimental Properties

  • Density: 1.613
  • Boiling Point: 365.2°Cat760mmHg
  • Flash Point: 206.2°C
  • Refractive Index: 1.57
  • PSA: 38.67
  • pka: -1.32±0.10(Predicted)
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